Cas no 337905-17-6 (N-(but-3-yn-1-yl)hydroxylamine)

N-(but-3-yn-1-yl)hydroxylamine is a versatile intermediate in organic synthesis, featuring both a hydroxylamine and an alkyne functional group. This bifunctional structure enables its use in click chemistry, particularly in Huisgen cycloaddition reactions, facilitating the formation of 1,2,3-triazoles. The compound’s alkyne moiety allows for selective modifications, while the hydroxylamine group participates in oxime ligation and nitrone formation. Its reactivity makes it valuable for constructing complex molecular architectures, including heterocycles and polymer conjugates. The product is particularly useful in medicinal chemistry and materials science, where precise functionalization is required. Careful handling is recommended due to potential instability under certain conditions.

N-(but-3-yn-1-yl)hydroxylamine structure

337905-17-6 structure

Product Name:N-(but-3-yn-1-yl)hydroxylamine

CAS No:337905-17-6

MF:C₄H₇NO

MW:85.1044809818268

MDL:MFCD34551132

CID:3943323

PubChem ID:10219373

Update Time:2025-08-03

N-(but-3-yn-1-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

- 3-Butyn-1-amine, N-hydroxy-
- N-(but-3-yn-1-yl)hydroxylamine(WXG02767)
- N-(but-3-yn-1-yl)hydroxylamine
- DTXSID701312269
- EN300-33051181
- 337905-17-6
- N-Hydroxy-3-butyn-1-amine
- MDL： MFCD34551132
- Inchi： 1S/C4H7NO/c1-2-3-4-5-6/h1,5-6H,3-4H2
- InChI Key： QHVFOYQMSXYDOS-UHFFFAOYSA-N
- SMILES： C(NO)CC#C

Computed Properties

Exact Mass: 85.052763847Da
Monoisotopic Mass: 85.052763847Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 2
Complexity: 61.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 32.3Å²

N-(but-3-yn-1-yl)hydroxylamine Pricemore >>

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Enamine	EN300-33051181-1g	N-(but-3-yn-1-yl)hydroxylamine	337905-17-6		1g	$1086.0	2023-09-04
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Enamine	EN300-33051181-1.0g	N-(but-3-yn-1-yl)hydroxylamine	337905-17-6	95.0%	1.0g	$1086.0	2025-03-18
Enamine	EN300-33051181-2.5g	N-(but-3-yn-1-yl)hydroxylamine	337905-17-6	95.0%	2.5g	$2127.0	2025-03-18
Enamine	EN300-33051181-5.0g	N-(but-3-yn-1-yl)hydroxylamine	337905-17-6	95.0%	5.0g	$3147.0	2025-03-18